3-[4-(2-amino-2-oxoethoxy)-3-methoxyphenyl]-2-cyano-N-(4-fluorobenzyl)acrylamide

• IUPAC Name: (Z)-3-[4-(2-amino-2-oxoethoxy)-3-methoxyphenyl]-2-cyano-N-[(4-fluorophenyl)methyl]prop-2-enamide
• InChI: InChI=1S/C20H18FN3O4/c1-27-18-9-14(4-7-17(18)28-12-19(23)25)8-15(10-22)20(26)24-11-13-2-5-16(21)6-3-13/h2-9H,11-12H2,1H3,(H2,23,25)(H,24,26)/b15-8-
• InChI Key: FGSDIZNRPJYUJS-NVNXTCNLSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=C(C#N)C(=O)NCC2=CC=C(C=C2)F)OCC(=O)N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C(/C#N)\C(=O)NCC2=CC=C(C=C2)F)OCC(=O)N
• Molecular Formula: C20H18FN3O4
• Molecular Weight: 383.4 g/mol

Description

3-[4-(2-amino-2-oxoethoxy)-3-methoxyphenyl]-2-cyano-N-(4-fluorobenzyl)acrylamide, also known as AFN-1252, is a potent inhibitor of bacterial enoyl-acyl carrier protein reductase (ENR) and has been identified as a promising candidate for the treatment of bacterial infections.

Mechanism of Action

3-[4-(2-amino-2-oxoethoxy)-3-methoxyphenyl]-2-cyano-N-(4-fluorobenzyl)acrylamide inhibits bacterial ENR by binding to the enzyme's active site and preventing the reduction of β-ketoacyl-ACP substrates. This leads to the accumulation of fatty acid intermediates, which disrupt bacterial cell membrane integrity and ultimately result in cell death.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in mammalian cells and does not affect the growth of human cells. In vivo studies have demonstrated that this compound is well-tolerated in mice and rats, with no significant adverse effects observed at therapeutic doses.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[4-(2-amino-2-oxoethoxy)-3-methoxyphenyl]-2-cyano-N-(4-fluorobenzyl)acrylamide in lab experiments is its high potency and specificity for bacterial ENR, which allows for the selective inhibition of bacterial growth without affecting mammalian cells. However, this compound has limited solubility in aqueous solutions, which can make it difficult to work with in some experiments.

Future Directions

There are several potential future directions for the development and application of 3-[4-(2-amino-2-oxoethoxy)-3-methoxyphenyl]-2-cyano-N-(4-fluorobenzyl)acrylamide. One area of interest is the use of this compound in combination with other antibiotics to enhance their efficacy against bacterial infections. Another potential application is the development of this compound analogs with improved solubility and pharmacokinetic properties. Additionally, this compound may have potential as a topical treatment for skin infections or as a prophylactic agent to prevent bacterial infections in high-risk populations.

Scientific Research Applications

3-[4-(2-amino-2-oxoethoxy)-3-methoxyphenyl]-2-cyano-N-(4-fluorobenzyl)acrylamide has been extensively studied for its antibacterial activity against various Gram-positive bacteria, including Staphylococcus aureus and Streptococcus pneumoniae. It has also been shown to be effective against some Gram-negative bacteria, such as Haemophilus influenzae and Moraxella catarrhalis. This compound has been found to be more potent than other ENR inhibitors, such as triclosan and triclocarban.